1-[(3,4-Difluorophenyl)methyl]piperidin-4-amine

• IUPAC Name: 1-[(3,4-difluorophenyl)methyl]piperidin-4-amine
• InChI: InChI=1S/C12H16F2N2/c13-11-2-1-9(7-12(11)14)8-16-5-3-10(15)4-6-16/h1-2,7,10H,3-6,8,15H2
• InChI Key: WNQXIWMYWRHSNU-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1N)CC2=CC(=C(C=C2)F)F
• Molecular Formula: C12H16F2N2
• Molecular Weight: 226.27 g/mol

Description

“1-[(3,4-Difluorophenyl)methyl]piperidin-4-amine” is a chemical compound with the molecular formula C12H16F2N2 and a molecular weight of 226.27. It is used for research purposes.

Molecular Structure Analysis

The molecular structure of “this compound” consists of a piperidine ring attached to a difluorophenyl group via a methylene bridge. The presence of the difluorophenyl group may influence the compound’s reactivity and interactions.

Physical And Chemical Properties Analysis

“this compound” is a liquid at room temperature. It has a predicted boiling point of 286.4° C at 760 mmHg and a predicted density of 1.2 g/mL. The refractive index is predicted to be n 20D 1.53.

Scientific Research Applications

Parkinson's Disease Research

Research on compounds similar to "1-[(3,4-Difluorophenyl)methyl]piperidin-4-amine" has significantly contributed to understanding Parkinson's disease. For example, studies on MPTP (1-methyl-4-phenyl-1,2,5,6-tetrahydropyridine) have revealed its ability to induce Parkinsonism in humans and animals by selectively damaging cells in the substantia nigra, offering insights into the disease's pathology and potential therapeutic targets (Hansen J N Van et al., 1983).

Toxicology and Safety Evaluation

Compounds structurally related to "this compound" have been used to study toxicological effects, such as methemoglobinemia and toxic encephalopathy following exposure to specific aromatic amino compounds. These studies highlight the importance of understanding the toxicological profiles of chemical compounds for safety evaluations in industrial settings (Y. Tao et al., 2022).

Metabolic Studies

Research has also focused on understanding the metabolism of similar compounds. For instance, studies on the metabolic pathways and disposition of specific orexin receptor antagonists in humans provide essential data on how these compounds are processed in the body, which is crucial for drug development and therapeutic application (C. Renzulli et al., 2011).

Understanding Carcinogenic Risks

Investigations into the presence of carcinogenic heterocyclic amines in the urine of individuals consuming cooked foods contribute to our understanding of dietary carcinogens and their potential risks, offering insights into cancer prevention and the importance of dietary choices (Hirofumi Ushiyama et al., 1991).

Synthesis routes and methods

Procedure details

A mixture of piperidin-4-ylcarbamic acid tert-butyl ester (5 g, 25.0 mmol), 3,4-difluorobenzyl bromide (4.7 g, 22.7 mmol) and diisoproylethylamine (5.9 ml, 34.0 mmol) in dichloromethane (50 ml) was stirred at room temperature for 2 h. After this period, trifluoroacetic acid (31 ml) was added and the reaction was stirred for a further 2 h. The solvent was evaporated in vacuo and a saturated solution of sodium carbonate was added. The mixture was extracted with dichloromethane and the separated organic layers were dried (Na2SO4), filtered, and the solvent evaporated in vacuo to yield D7 (5.2 g, 93%) as a solid. C12H16F2N2 requires 226. Found 227 (MH+).